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Compound of Interest

Compound Name: Ethyl isothiocyanate

Cat. No.: B146924 Get Quote

An In-Depth Technical Guide to the Health and Safety of Ethyl Isothiocyanate

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the health and safety profile of chemical reagents is paramount. This guide

provides in-depth technical information on ethyl isothiocyanate (CAS No. 542-85-8), a

versatile laboratory chemical and pharmaceutical intermediate.[1][2] Adherence to rigorous

safety protocols is essential due to its hazardous properties.

Section 1: Hazard Identification and Classification
Ethyl isothiocyanate is classified as a hazardous chemical under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200).[1] It is a flammable, toxic, and corrosive

compound that requires careful handling to prevent exposure and adverse health effects.[1][3]

[4]

1.1 GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating the hazards of chemical products.
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Hazard Class Category Hazard Statement Signal Word

Flammable Liquids 3
H226: Flammable

liquid and vapor.[5][6]
Danger

Acute Toxicity, Oral 3
H301: Toxic if

swallowed.[5]
Danger

Acute Toxicity, Dermal 3
H311: Toxic in contact

with skin.[5]
Danger

Skin

Corrosion/Irritation
1B / 1C

H314: Causes severe

skin burns and eye

damage.[5][6]

Danger

Acute Toxicity,

Inhalation
3

H331: Toxic if inhaled.

[5]
Danger

Respiratory

Sensitization
1

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled.[6]

Danger

Skin Sensitization 1

H317: May cause an

allergic skin reaction.

[5]

Warning

Hazardous to the

Aquatic Environment,

Acute

1
H400: Very toxic to

aquatic life.[5][6]
Warning

1.2 NFPA 704 Rating

The National Fire Protection Association (NFPA) 704 diamond provides a quick visual

representation of the hazards associated with a substance.
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Category Rating Description

Health (Blue) 2

Intense or continued but not

chronic exposure could cause

temporary incapacitation or

possible residual injury.

Flammability (Red) 3

Can be ignited under almost all

ambient temperature

conditions.

Instability (Yellow) 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.

Special (White) - No special hazards indicated.

Section 2: Physical and Chemical Properties
A summary of the key physical and chemical properties of ethyl isothiocyanate is presented

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b146924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₃H₅NS [1][5]

Molecular Weight 87.14 g/mol [1][7]

Appearance Clear, colorless to yellow liquid [1][2][7]

Odor
Pungent, rotten-egg or

mustard-like
[1][2][7]

Melting Point -6 °C / 21.2 °F [1]

Boiling Point
130 - 132 °C / 266 - 269.6 °F

@ 760 mmHg
[1]

Flash Point
24 - 32 °C / 75.2 - 89.6 °F

(closed cup)
[1][6][7]

Specific Gravity / Density 0.995 - 0.997 g/mL at 25 °C [1][6][8]

Vapor Pressure 13 hPa @ 23 °C [1]

Vapor Density 3.00 (Air = 1) [1]

Refractive Index n20/D 1.512 [6]

Solubility

Slightly soluble in water;

soluble in alcohol and organic

solvents.[4][7]

[4][7]

Section 3: Toxicology Information
Ethyl isothiocyanate is toxic by ingestion, inhalation, and dermal contact.[1][3] It is extremely

destructive to the tissues of mucous membranes and the upper respiratory tract.

3.1 Routes of Exposure and Health Effects
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Exposure Route Health Effects Source(s)

Inhalation

Causes respiratory tract

irritation.[3] May lead to

burning sensations, coughing,

and potentially fatal pulmonary

edema.[3] Can cause

sensitization, resulting in

asthma-like symptoms upon

re-exposure.[3][9]

[3][9]

Skin Contact

Causes severe skin burns and

irritation.[1][3] It is readily

absorbed through the skin.[10]

May cause skin sensitization,

an allergic reaction that

becomes evident upon re-

exposure.[3][11]

[1][3][10][11]

Eye Contact

Causes severe eye damage,

including irritation,

conjunctivitis, and potential

corneal damage.[1][3]

[1][3]

Ingestion

Toxic if swallowed.[1] May

cause gastrointestinal irritation

with nausea, vomiting, and

diarrhea.[3] Ingestion of large

amounts can lead to central

nervous system depression

and may cause liver and

kidney damage.[3]

[1][3]

3.2 Carcinogenicity

Ethyl isothiocyanate is not listed as a carcinogen by the ACGIH, IARC, NTP, or California

Proposition 65.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://pim-resources.coleparmer.com/sds/37878.pdf
https://pim-resources.coleparmer.com/sds/37878.pdf
https://pim-resources.coleparmer.com/sds/37878.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_2_Phenyl_D5_ethyl_Isothiocyanate.pdf
https://pim-resources.coleparmer.com/sds/37878.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_2_Phenyl_D5_ethyl_Isothiocyanate.pdf
https://www.fishersci.com/store/msds?partNumber=AC376860050&productDescription=ETHYL+ISOTHIOCYANATE%2C+96+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/37878.pdf
https://cameochemicals.noaa.gov/chemical/4990
https://pim-resources.coleparmer.com/sds/37878.pdf
https://www.researchgate.net/publication/270000369_Investigation_of_diethylthiourea_and_ethyl_isothiocyanate_as_potent_skin_allergens_in_chloroprene_rubber
https://www.fishersci.com/store/msds?partNumber=AC376860050&productDescription=ETHYL+ISOTHIOCYANATE%2C+96+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/37878.pdf
https://cameochemicals.noaa.gov/chemical/4990
https://www.researchgate.net/publication/270000369_Investigation_of_diethylthiourea_and_ethyl_isothiocyanate_as_potent_skin_allergens_in_chloroprene_rubber
https://www.fishersci.com/store/msds?partNumber=AC376860050&productDescription=ETHYL+ISOTHIOCYANATE%2C+96+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/37878.pdf
https://www.fishersci.com/store/msds?partNumber=AC376860050&productDescription=ETHYL+ISOTHIOCYANATE%2C+96+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/37878.pdf
https://www.fishersci.com/store/msds?partNumber=AC376860050&productDescription=ETHYL+ISOTHIOCYANATE%2C+96+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/37878.pdf
https://pim-resources.coleparmer.com/sds/37878.pdf
https://www.fishersci.com/store/msds?partNumber=AC376860050&productDescription=ETHYL+ISOTHIOCYANATE%2C+96+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/37878.pdf
https://www.benchchem.com/product/b146924?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/37878.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 4: Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with ethyl
isothiocyanate.

4.1 Engineering Controls

All work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[9]

Facilities must be equipped with readily accessible eyewash stations and safety showers.[3]

[9]

Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition.[1]

4.2 Personal Protective Equipment (PPE)

PPE Category Specification Source(s)

Eye/Face Protection

Wear appropriate chemical

safety goggles or a face shield

as described by OSHA's 29

CFR 1910.133 or European

Standard EN166.[1][9]

[1][9]

Skin Protection

Wear appropriate protective

gloves (e.g., Fluorinated

rubber, Nitrile rubber for splash

contact) and impervious

clothing or apron to prevent

skin exposure.[9]

[9]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator with a suitable filter

(e.g., Type ABEK).[1]

[1]
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4.3 Safe Handling and Storage Procedures

Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe vapors or mists.[1]

Ground and bond containers when transferring material to prevent static discharge.[3] Use

only non-sparking tools.[1][3]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1] Store in a

flammables area, away from heat, sparks, open flames, and other ignition sources.[1][3] The

material is moisture-sensitive and should be protected from water and moist air.[1][3]
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Start: Prepare for Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Handling Operations

Perform all manipulations
inside a chemical fume hood.

Location

Ensure no ignition sources
are present.

Precaution

Ground and bond containers
during transfer.

Procedure

Storage

Store in a cool, dry,
well-ventilated area.

Keep container tightly sealed
and protected from moisture.

Waste Disposal

Dispose of contents/container
to an approved waste facility.

End
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Emergency Occurs

Spill or Leak

Type?

Fire

Type?

Personnel Exposure

Type?

Evacuate Area
Stay Upwind

Remove Ignition Sources

Contain with Inert Material
(e.g., Sand, Vermiculite)

Collect in Sealed Container
Using Spark-Proof Tools

Wear Full PPE and SCBA

Use CO₂, Dry Chemical,
or Alcohol-Resistant Foam

Use Water Spray to Cool
Uninvolved Containers

Remove Victim from Source

Administer First Aid
(See Table 5.1)

Seek Immediate Medical Attention
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1. Reagent Preparation

Prepare peptide stock solution
(in pH 7.4 buffer)

Prepare EITC stock solution
(in acetonitrile)

2. Reaction Incubation

Combine peptide and EITC
solutions in autosampler vial

Incubate at controlled temp
(e.g., 25°C)

3. HPLC / LC-MS Analysis

Inject aliquots at multiple
time points (t=0, 10, 30... min)

Separate on C18 column
using ACN/H₂O gradient

Detect peptide peak
(UV or MS)

4. Data Interpretation

Quantify peptide peak area
at each time point

Calculate % peptide depletion
vs. time

Assess sensitization potential
based on reactivity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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